Cas no 516455-57-5 (1-(1H-Benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-ol)

• Product Name: 1-(1H-Benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-ol
• CAS No: 516455-57-5
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• MDL: MFCD03759867
• CID: 3047117
• PubChem ID: 719005
• Update Time: 2025-04-21

1-(1H-Benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-ol
• STL490606
• SCHEMBL4895300
• CHEMBL3114982
• Oprea1_067168
• 2-(1H-1,3-BENZODIAZOL-2-YL)-5-METHYL-1H-PYRAZOL-3-ONE
• EN300-26867682
• 2-(1H-benzimidazol-2-yl)-5-methyl-1H-pyrazol-3-one
• 1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-1H-pyrazol-5-ol
• 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-ol
• IDI1_003613
• CHEMBL3145417
• 1-(1H-1,3-BENZIMIDAZOL-2-YL)-3-METHYL-1H-PYRAZOL-5-OL
• AKOS001655400
• NSC-804912
• LS-01914
• MFCD03759867
• IDI1_002668
• CS-0327101
• SCHEMBL16387688
• AKOS000321508
• CCG-116481
• ALBB-005087
• ChemDiv2_004898
• HMS1382O14
• NSC804912
• HMS1380D15
• Oprea1_874411
• STK164660
• 611186-44-8
• 2-(1H-1,3-benzodiazol-2-yl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
• G64966
• 2-(1H-benzimidazol-2-yl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• ChemDiv2_003953
• 2-(3-methyl-5-oxopyrazol-1-yl)benzimidazole
• 516455-57-5
• BDBM50447934

• MDL： MFCD03759867
• Inchi： 1S/C11H10N4O/c1-7-6-10(16)15(14-7)11-12-8-4-2-3-5-9(8)13-11/h2-6,14H,1H3,(H,12,13)
• InChI Key： RRXNULSELUJDDO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų